BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Methoxypyridazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxypyridazine

Cat. No.: B101933

Essential Safety and Handling Guide for 3-
Methoxypyridazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Methoxypyridazine (CAS No. 19064-65-4). Adherence to these
procedures is critical for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Classification

3-Methoxypyridazine is classified as a combustible liquid that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2] It is imperative to handle this compound
with appropriate safety precautions to prevent exposure.

Quantitative Data Summary

A summary of the key quantitative and physical properties of 3-Methoxypyridazine is provided
in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b101933?utm_src=pdf-interest
https://www.benchchem.com/product/b101933?utm_src=pdf-body
https://www.benchchem.com/product/b101933?utm_src=pdf-body
https://www.benchchem.com/product/b101933?utm_src=pdf-body
https://www.benchchem.com/product/b101933?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_4_5_Trimethoxy_benzyl_hydrazine.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_disposal_of_3_1_methylpiperidin_2_yl_pyridine.pdf
https://www.benchchem.com/product/b101933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 19064-65-4

Molecular Formula CsHeN20

Molecular Weight 110.12 g/mol

Appearance Colorless to red to green clear liquid
Boiling Point 87 °C /13 mmHg

Density 1.15 g/mL

Refractive Index n20/D 1.52

Purity > 97% (GC)

Source:[1][2][3][4]

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the correct and consistent use of Personal
Protective Equipment. The following PPE is mandatory when handling 3-Methoxypyridazine.
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. Specifications and
Body Part Recommended Protection
Remarks

Goggles must provide a
Eyes/Face Chemical Splash Goggles complete seal around the

eyes.

Nitrile or neoprene gloves are
suitable. Always inspect gloves
_ _ for signs of degradation or
Hands Chemical-Resistant Gloves
puncture before use. For
prolonged contact, consider

double-gloving.

A flame-retardant lab coat is
Body Laboratory Coat recommended. Ensure the lab

coat is fully buttoned.

All handling should occur in a
well-ventilated area, preferably

Respiratory Ventilated Area o )
within a chemical fume hood.

(5161071

Shoes must fully cover the feet
Feet Closed-Toed Shoes to protect against accidental

spills.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 3-Methoxypyridazine is crucial for minimizing risk.
1. Preparation and Engineering Controls:
e Ensure a chemical fume hood is operational and available for use.[5][6][7]

» Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.
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o Locate a spill kit appropriate for combustible liquids.

o Keep containers of 3-Methoxypyridazine tightly closed when not in use and store in a cool,
dry, and well-ventilated area away from heat and ignition sources.[7]

2. Handling the Chemical:

» Avoid Contact: Take all necessary precautions to prevent direct contact with skin and eyes.
[7] Do not inhale vapors.

o Transferring: When transferring the liquid, do so within a fume hood to prevent the
accumulation of flammable vapors.[5]

o Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Do not
use an open flame.[6]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn. Do not eat, drink, or smoke in the laboratory.[6]

3. In Case of Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation persists.[8][9]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Seek immediate medical attention.[8][10]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7]

Disposal Plan

Waste containing 3-Methoxypyridazine is considered hazardous and must be disposed of in
accordance with all local, state, and federal regulations.
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. Waste Segregation and Collection:

Collect all waste containing 3-Methoxypyridazine, including contaminated consumables like
pipette tips and gloves, in a designated and clearly labeled hazardous waste container.

The container must be leak-proof with a secure lid.
Do not mix with incompatible waste streams.
. Decontamination:

Decontaminate non-disposable equipment that has come into contact with the chemical
using an appropriate solvent (e.g., ethanol or isopropanol), followed by a thorough wash with
soap and water.

Dispose of all contaminated cleaning materials as hazardous waste.
. Final Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated satellite
accumulation area, away from incompatible materials.

Contact your institution's Environmental Health & Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and disposal.[2]

The primary recommended method for disposal is incineration by a licensed facility.[2] Do not
dispose of this chemical down the drain or in regular trash.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-
Methoxypyridazine from receipt to disposal.
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Caption: Workflow for Safe Handling of 3-Methoxypyridazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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